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Abstract
Diphenyl phosphite, also known as diphenyl phosphonate, is a versatile organophosphorus

compound with the chemical formula (C₆H₅O)₂P(O)H.[1] It exists as a colorless, viscous liquid

and sees significant application in organic synthesis, polymer chemistry, and the development

of novel bioactive molecules.[1][2] This technical guide provides a comprehensive overview of

the chemical and physical properties of diphenyl phosphite, its molecular structure, key

reactivity, and detailed experimental protocols for its synthesis and characterization.

Chemical Structure and Identification
Diphenyl phosphite possesses a tetrahedral geometry around the central phosphorus atom.

[1] It is a diorganophosphite that exists in tautomeric equilibrium with the phosphonate form,

with the equilibrium heavily favoring the phosphonate structure with a P=O double bond and a

P-H bond.
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Caption: Molecular structure of Diphenyl Phosphite.
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Physicochemical Properties
The following tables summarize the key physical and chemical properties of diphenyl
phosphite.

Identifier Value Reference

CAS Number 4712-55-4 [3]

Molecular Formula C₁₂H₁₁O₃P [3]

Molecular Weight 234.19 g/mol [3]

IUPAC Name Diphenyl phosphonate [1]

Synonyms

Diphenyl hydrogen phosphite,

Phosphonic acid diphenyl

ester

[1][3]

SMILES
C1=CC=C(C=C1)OP(=O)OC2

=CC=CC=C2
[4]

InChI Key
OGBPILLJZSJJRC-

UHFFFAOYSA-N
[4]

Physical Property Value Reference

Appearance Colorless viscous liquid [1]

Melting Point 12 °C [3]

Boiling Point 218-219 °C at 26 mmHg [5]

Density 1.223 g/cm³ at 25 °C [3]

Flash Point 176 °C (closed cup) [3]

Refractive Index (n20/D) 1.558 [5]

Solubility
Soluble in organic solvents,

insoluble in water.
[2][3]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of diphenyl
phosphite.

Technique Data Reference

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 8.21 (s, 0.5H), 7.37-

7.33 (m, 4H), 7.25-7.19 (m,

6H), 6.39 (s, 0.5H)

[6]

¹³C NMR (100 MHz, CDCl₃)

δ (ppm): 149.4 (d, JC-P = 8.1

Hz), 130.1, 125.9, 120.6 (d,

JC-P = 4.8 Hz)

[6]

³¹P NMR (162 MHz, CDCl₃) δ (ppm): 0.82 [6]

IR Spectroscopy

Key peaks indicative of P=O,

P-O-C, and aromatic C-H

bonds are expected.

[7][8]

Mass Spectrometry (EI)

Molecular ion peak (M+) at m/z

234, with fragmentation

patterns corresponding to the

loss of phenoxy and phenyl

groups.

[9]

Chemical Reactivity and Applications
Diphenyl phosphite is a key reagent in several important organic transformations. Its reactivity

is centered around the nucleophilic phosphorus atom and the acidic P-H proton.

Kabachnik-Fields Reaction
One of the most notable applications of diphenyl phosphite is in the Kabachnik-Fields

reaction, a three-component condensation to synthesize α-aminophosphonates.[1][10] These

products are of significant interest in medicinal chemistry as they are phosphorus analogs of α-

amino acids.[10]
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The reaction involves an amine, a carbonyl compound (aldehyde or ketone), and diphenyl
phosphite.[10] The mechanism can proceed through two primary pathways: either via the

formation of an imine followed by hydrophosphonylation, or through the formation of an α-

hydroxyphosphonate which is subsequently displaced by the amine.[11][12]
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Caption: Reaction pathways of the Kabachnik-Fields reaction.
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Other Applications
Antioxidant and Stabilizer: Diphenyl phosphite is utilized as a stabilizer in polymers to

improve their thermal and oxidative stability by scavenging free radicals.[2]

Synthesis of Bioactive Molecules: It serves as a reactant in the synthesis of α-

hydroxyphosphonates, which have shown antioxidant and antimicrobial activity.[5]

Peptide Synthesis: It has been employed as a coupling reagent in the synthesis of sterically

hindered peptides.

Experimental Protocols
Synthesis of Diphenyl Phosphite from Triphenyl
Phosphite and Phosphorous Acid
This method provides a direct route to diphenyl phosphite without the formation of

byproducts.

Materials:

Triphenyl phosphite (124 g)

Phosphorous acid (16.4 g)

Reaction flask equipped with a stirrer, thermometer, and heating mantle.

Procedure:

Combine triphenyl phosphite and phosphorous acid in the reaction flask. The phosphorous

acid will initially form an insoluble layer.[13]

Gradually warm the mixture with stirring. At approximately 55 °C, the phosphorous acid

should dissolve.[13]

Continue heating the solution to 160 °C over a period of about one hour.[13]

Cool the resulting product to room temperature.
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Purification (Optional): The product can be purified by distillation. To remove residual phenol,

heat the product to 150 °C under vacuum.[5] It is recommended to distill in small batches as

decomposition can occur.[5]

Characterization by NMR Spectroscopy
Objective: To confirm the identity and purity of the synthesized diphenyl phosphite.

Materials and Equipment:

Synthesized diphenyl phosphite sample

Deuterated chloroform (CDCl₃)

NMR tubes

NMR spectrometer (e.g., 400 MHz)

Procedure:

Dissolve a small amount of the diphenyl phosphite sample in CDCl₃ in an NMR tube.

Acquire ¹H, ¹³C, and ³¹P NMR spectra according to the instrument's standard operating

procedures.

For ³¹P NMR, use an external standard of 85% H₃PO₄ as a reference (0 ppm).[6]

Process the spectra and compare the chemical shifts and coupling constants with the

literature values provided in Section 3 of this guide.

Safety and Handling
Diphenyl phosphite is harmful if swallowed and causes skin and eye irritation. It is crucial to

handle this chemical with appropriate personal protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.
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Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

atmosphere (e.g., nitrogen).[3] Recommended storage temperature is 2-8 °C.[3]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before working with this compound.

Conclusion
Diphenyl phosphite is a valuable and reactive organophosphorus compound with a well-

defined structure and a range of applications in synthetic chemistry. Its utility in the Kabachnik-

Fields reaction for the creation of amino acid analogues highlights its importance in the field of

drug discovery. A thorough understanding of its properties, reactivity, and handling procedures

is essential for its safe and effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.mdpi.com/1420-3049/17/11/12821
https://patents.google.com/patent/US2984680A/en
https://patents.google.com/patent/US2984680A/en
https://www.benchchem.com/product/b166088#diphenyl-phosphite-chemical-properties-and-structure
https://www.benchchem.com/product/b166088#diphenyl-phosphite-chemical-properties-and-structure
https://www.benchchem.com/product/b166088#diphenyl-phosphite-chemical-properties-and-structure
https://www.benchchem.com/product/b166088#diphenyl-phosphite-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166088?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

